Cas no 37251-80-2 (Toluidine Blue)

• Product Name: Toluidine Blue
• CAS No: 37251-80-2
• MF: C₁₅H₁₆ClN₃S
• MW: 305.825640678406
• CID: 292398
• PubChem ID: 7083
• Update Time: 2025-04-19

Toluidine Blue Chemical and Physical Properties

Names and Identifiers

• Toluidine Blue
• Toluidine Blue O
• NCGC00181775-01
• HY-D0220
• C.I.BASIC BLUE 17
• Menodin
• Toluidine Blue 00
• Toluidine Blue OO
• Tolonium chloride [INN]
• TOLONIUM CHLORIDE
• TOLUIDINE BLUE O (DYE CONTENT, ~80%)
• SR-01000760899
• Toluidinblau
• CCRIS 4933
• SY078344
• 6586-04-5
• Modr Toluidinova [Czech]
• Klot
• Toluidine Blue, phenothiazine dye
• Schultz no. 1041
• Toluidene Blue O Chloride
• Toluidine Blue O, 80%
• DTXSID9048728
• Dimethyltoluthionine chloride (VAN)
• 15XUH0X66N
• Cloruro de tolonio [INN-Spanish]
• NSC-36758
• CHEMBL1790006
• (7-amino-8-methylphenothiazin-3-ylidene)-dimethylazanium;chloride
• Q80868
• NSC760421
• HNONEKILPDHFOL-UHFFFAOYSA-M
• AKOS024282653
• Tox21_113159_1
• NSC 11225
• GEDVVYWLPUPJJZ-UHFFFAOYSA-N
• HMS3264B13
• Dimethyltoluthionine chloride
• FT-0724562
• ci 52040
• UNII-15XUH0X66N
• Toluidine Blue O, Technical grade
• 3-Amino-7-dimethylamino-2-methylphenazathionium
• 3-Amino-7-(dimethylamino)-2-(methylphenazathionium) chloride
• Toluidine Blue O, certified by the Biological Stain Commission
• Pharmakon1600-01506191
• TOLONIUM CHLORIDE [WHO-DD]
• Toloni chloridum
• F Klot
• E79432
• Schultz 1041
• TOLONIUM CHLORIDE [MART.]
• SCHEMBL122592
• Basic Blue 17
• Chlorure de tolonium [INN-French]
• HMS2752P23
• Phenothiazin-5-ium, 3-amino-7-(dimethylamino)-2-methyl-, chloride (1:1)
• SCHEMBL338335
• FT-0690009
• TOLUIDINE BLUE FOR MICROSCOPY
• EINECS 202-146-2
• CHEMBL562639
• 3-Amino-7-Dimethylamino-2-methylphenazathionium chloride
• C.I. 925
• Tox21_113159
• AKOS015916405
• D92363
• MFCD00011934
• CAS-92-31-9
• C.I. Basic Blue 17
• Toluidine Blue (phenothiazine dye)
• Tolazul
• Phenazathionium, 3-amino-7-(dimethylamino)-2-methyl-, chloride
• WLN: T C666 BN ISJ E1 FZ LN1&1 &G
• SR-01000760899-2
• Toluidine Blue O, certificated
• Modr Zasadita 17 [Czech]
• Chlorure de tolonium
• TOLONIUM CHLORIDE [MI]
• Tolonii chloridum [INN-Latin]
• 37251-80-2
• Modr Zasadita 17
• Gabilin
• C.I. 52040
• NCGC00181775-02
• CHEBI:87647
• Tolonii chloridum
• Phenothiazin-5-ium, 3-amino-7-(dimethylamino)-2-methyl-, chloride
• Blutene chloride
• Blutene
• T0571
• Toluidinblau [German]
• NSC-760421
• Cloruro de tolonio
• MLS000738130
• CCG-213755
• T-3922
• 3-amino-7-(dimethylamino)-2-methylphenothiazin-5-ium chloride
• Modr Toluidinova
• 92-31-9
• Toluidine Blue O, 85%
• HMS1545F05
• NSC36758
• DTXCID6028654
• n-(7-amino-8-methyl-3h-phenothiazin-3-ylidene)-n-methylmethanaminium chloride
• NSC11225
• CS-0010132
• NSC-11225

• Inchi： 1S/C15H15N3S.ClH/c1-9-6-13-15(8-11(9)16)19-14-7-10(18(2)3)4-5-12(14)17-13;/h4-8,16H,1-3H3;1H
• InChI Key： GEDVVYWLPUPJJZ-UHFFFAOYSA-N
• SMILES： [Cl-].S1C2C=C(C(C)=CC=2N=C2C=C/C(/C=C12)=[N+](/C)\C)N

Computed Properties

• Exact Mass: 305.0753464g/mol
• Monoisotopic Mass: 305.0753464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 512
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.7Ų